Cas no 314053-57-1 (N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 314053-57-1
• MF: C₁₈H₁₄BrNO₄
• MW: 388.212064266205
• CID: 6085548
• PubChem ID: 1004737
• Update Time: 2025-09-28

N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-
• SR-01000406200-1
• N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxochromene-3-carboxamide
• Oprea1_035657
• AKOS000595738
• Z1539514414
• SR-01000406200
• AG-690/36983061
• EU-0068857
• F1175-0397
• 314053-57-1
• Oprea1_361519

• Inchi： 1S/C18H14BrNO4/c1-10-3-5-15(14(19)7-10)20-17(21)13-9-11-8-12(23-2)4-6-16(11)24-18(13)22/h3-9H,1-2H3,(H,20,21)
• InChI Key： DEABGQLRWMCMHR-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=C(OC)C=C2C=C1C(NC1=CC=C(C)C=C1Br)=O

Computed Properties

• Exact Mass: 387.01062g/mol
• Monoisotopic Mass: 387.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• Density: 1.551±0.06 g/cm3(Predicted)
• Boiling Point: 613.2±55.0 °C(Predicted)
• pka: 11.02±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide

N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 314053-57-1): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide (CAS No. 314053-57-1) is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique molecular architecture combines a chromene core with a substituted anilide moiety, creating a scaffold with potential for diverse biological activities. The compound's IUPAC name reflects its intricate substituents: the 6-methoxy group at position 6 of the chromene ring, the 2-bromo and 4-methyl substituents on the phenyl ring, and the carboxamide functionality at position 3 of the chromene system. These structural features contribute to its chemical stability and reactivity, making it a valuable intermediate in the development of bioactive molecules.

The synthesis of this compound typically involves multi-step organic reactions that highlight modern synthetic strategies in heterocyclic chemistry. The formation of the chromene core often begins with a condensation reaction between a salicylaldehyde derivative and a suitable enolizable ketone under acidic or basic conditions. Subsequent bromination at position 2 of the phenyl ring introduces the electrophilic bromine atom, which serves as a versatile handle for further functionalization. The introduction of the methoxy group at position 6 is achieved through nucleophilic aromatic substitution or transition-metal-catalyzed coupling reactions, while the carboxamide functionality is installed via amidation techniques using appropriate acylating agents.

In recent years, compounds containing both chromene and anilide moieties have been extensively studied for their pharmacological profiles. The presence of the brominated phenyl ring in this molecule may enhance its lipophilicity and metabolic stability, critical parameters for drug candidates. The methoxy substitution has been shown to modulate receptor binding affinity in various enzyme inhibition studies, particularly those targeting serine proteases and kinases. Notably, chromene-based derivatives have demonstrated anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, while anilide moieties are frequently found in nonsteroidal anti-inflammatory drugs (NSAIDs) such as naproxen.

The combination of these structural elements in N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide creates opportunities for dual-targeting drug design. Recent computational studies suggest that similar scaffolds exhibit binding affinities for both COX enzymes and histone deacetylases (HDACs), making them promising candidates for multifunctional therapeutics in cancer treatment. The bromine atom may also play a role in enhancing solubility through halogen bonding interactions with biological targets.

In terms of analytical characterization, nuclear magnetic resonance (NMR) spectroscopy is essential for confirming structural features such as the aromatic protons on the substituted phenyl ring and the carbonyl protons associated with both the chromene lactone and carboxamide groups. Mass spectrometry provides definitive molecular weight confirmation, while X-ray crystallography can reveal detailed intermolecular interactions involving hydrogen bonding between amide groups and solvent molecules.

The synthetic utility of this compound extends beyond direct pharmaceutical applications. As an intermediate, it can serve as a building block for more complex architectures through various coupling reactions. For instance, Suzuki-Miyaura cross-coupling could introduce additional aromatic substituents to optimize pharmacokinetic properties or develop prodrug formulations that improve bioavailability.

Ongoing research continues to explore novel applications for chromene-anilide hybrids like N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide. Recent studies have investigated their potential as fluorescent probes due to the inherent photophysical properties of chromenes combined with electron-withdrawing groups like bromine atoms that modify emission wavelengths. This dual functionality opens avenues in bioimaging technologies where targeted fluorescent labeling is required.

The environmental impact assessment of such compounds remains an active area of investigation given their synthetic complexity and potential ecological persistence due to halogenated moieties like bromine atoms. However, green chemistry approaches are being developed to minimize waste generation during multi-step syntheses involving sensitive functional groups such as methoxy substituents.

In summary, N-(2-bromo-4-methylphenyl)-6-methoxy-2-oxo-2H-chromene-3-carboxamide represents an important class of heterocyclic compounds with broad implications across medicinal chemistry disciplines ranging from enzyme inhibition studies to multifunctional drug design strategies leveraging both chromene cores and anilide functionalities through precise placement of substituents including bromine atoms at strategic positions within aromatic systems.